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Introduction

Psalmotoxin 1 (PcTX1) is a peptide toxin isolated from the venom of the Trinidad chevron
tarantula, Psalmopoeus cambridgei. It is a potent and selective inhibitor of Acid-Sensing lon
Channel 1a (ASIC1a). In the context of ischemic events, such as stroke, the brain tissue
microenvironment becomes acidic. This acidosis leads to the activation of ASIC1a, which are
predominantly expressed in neurons. The opening of these channels results in an influx of
calcium ions (Caz*), triggering a cascade of intracellular events that lead to neuronal damage
and death. By selectively blocking ASIC1a, PcTX1 has emerged as a promising
neuroprotective agent in preclinical studies.

These application notes provide an overview of the mechanism of action of PcTX1 and detailed
protocols for its administration in both in vivo and in vitro models of neuroprotection.

Mechanism of Action

During cerebral ischemia, a lack of oxygen and glucose leads to a shift to anaerobic
metabolism and subsequent lactic acidosis, causing a drop in extracellular pH. This acidic
environment activates ASIC1a, leading to an influx of Na* and Ca?*. The excessive intracellular
Ca?* concentration is a critical factor in initiating excitotoxicity and activating various cell death
pathways, including apoptosis and necroptosis. PCTX1 exerts its neuroprotective effect by
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binding to ASIC1a and inhibiting its activation, thereby preventing the detrimental downstream

signaling cascade.

Signaling Pathway of Ischemic Neuronal Injury and
PcTX1 Intervention
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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